(3-Bromophenyl)(4-tosylpiperazin-1-yl)methanethione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-Bromophenyl)(4-tosylpiperazin-1-yl)methanethione, also known as BPTM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BPTM is a thioamide derivative that contains a piperazine ring, a bromophenyl group, and a tosyl group. This compound has been synthesized using various methods and has shown potential in various fields of research, including medicinal chemistry and neuroscience.
Scientific Research Applications
Catalysis and Synthesis Applications
- Microwave-Assisted Synthesis : A study demonstrated the use of montmorillonite K-10 in acid catalysis under microwave heating for synthesizing thiobenzamides, including morpholin-4-yl(phenyl)methanethione, showing the effectiveness of acid catalysis in such reactions (Agnimonhan et al., 2014).
- Molecular Structures and Ligands : Another study reported the synthesis of 4-Bromophenyldi(3-methylindol-2-yl)methane and related compounds, highlighting their potential as bidentate and tridentate ligands in molecular structures (Mason et al., 2003).
Biological and Medicinal Applications
- Anticonvulsant Activity : Research on the synthesis and structure-activity relationships of various 3-aminopyrroles, including 4-(4-Bromophenyl)-3-morpholinopyrrole-2-carboxylic acid methyl ester, demonstrated significant anticonvulsant activity with minimal neurotoxicity, suggesting potential medicinal applications (Unverferth et al., 1998).
- Anti-Trypanosomal Activity : A study explored the synthesis of thiobenzamides and their derivatives, assessing their trypanocidal activity, which could be relevant for developing treatments against diseases like Chagas (Agnimonhan et al., 2012).
Chemical Characterization and Novel Compounds
- Synthesis of Novel Compounds : Research involving the synthesis of novel compounds like 4-N-{2-[4-(2-thioethoxy)phenoxy]ethyl}-1-N-tosylpiperazine underlines the diverse chemical applications and potential for discovering new molecules (Hai-tao, 2011).
properties
IUPAC Name |
(3-bromophenyl)-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanethione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2O2S2/c1-14-5-7-17(8-6-14)25(22,23)21-11-9-20(10-12-21)18(24)15-3-2-4-16(19)13-15/h2-8,13H,9-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDYAZUTNGXVNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=S)C3=CC(=CC=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromophenyl)(4-tosylpiperazin-1-yl)methanethione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.